Cas no 2223045-74-5 (5-(4-Methylimidazol-1-yl)thiophene-2-boronic acid pinacol ester)

• Product Name: 5-(4-Methylimidazol-1-yl)thiophene-2-boronic acid pinacol ester
• CAS No: 2223045-74-5
• MF: C₁₄H₁₉BN₂O₂S
• MW: 290.188862085342
• CID: 5143767
• Update Time: 2025-06-09

5-(4-Methylimidazol-1-yl)thiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methylimidazol-1-yl)thiophene-2-boronic acid pinacol ester
• 1H-Imidazole, 4-methyl-1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thienyl]-

• Inchi： 1S/C14H19BN2O2S/c1-10-8-17(9-16-10)12-7-6-11(20-12)15-18-13(2,3)14(4,5)19-15/h6-9H,1-5H3
• InChI Key： XSKFDDVXZRLZCH-UHFFFAOYSA-N
• SMILES： C1N(C2SC(B3OC(C)(C)C(C)(C)O3)=CC=2)C=C(C)N=1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 444.9±35.0 °C(Predicted)
• pka: 5.99±0.61(Predicted)

Additional information on 5-(4-Methylimidazol-1-yl)thiophene-2-boronic acid pinacol ester

5-(4-Methylimidazol-1-yl)thiophene-2-boronic acid pinacol ester (CAS No. 2223045-74-5): An Overview

5-(4-Methylimidazol-1-yl)thiophene-2-boronic acid pinacol ester (CAS No. 2223045-74-5) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This boronic acid derivative is characterized by its unique structure, which combines a thiophene ring, a 4-methylimidazole moiety, and a boronic acid pinacol ester functional group. The compound's multifaceted properties make it an attractive candidate for various synthetic transformations and biological studies.

The thiophene ring is a well-known heterocyclic aromatic compound that is widely used in the synthesis of pharmaceuticals and organic materials due to its electron-rich nature and stability. The presence of the 4-methylimidazole moiety adds further complexity and functionality to the molecule, enhancing its potential for use in bioactive compounds. The boronic acid pinacol ester functional group, on the other hand, is a protected form of boronic acid, which can be readily deprotected under mild conditions to yield the corresponding boronic acid. This feature makes the compound highly useful in Suzuki-Miyaura coupling reactions, a key step in the synthesis of complex organic molecules.

Recent research has highlighted the importance of 5-(4-Methylimidazol-1-yl)thiophene-2-boronic acid pinacol ester in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound serves as an effective building block for the synthesis of potent inhibitors of specific enzymes involved in various diseases, including cancer and neurodegenerative disorders. The unique combination of the thiophene and imidazole rings provides a scaffold that can be easily modified to enhance binding affinity and selectivity.

In addition to its medicinal applications, 5-(4-Methylimidazol-1-yl)thiophene-2-boronic acid pinacol ester has shown promise in materials science. Researchers at the University of California, Berkeley, have utilized this compound as a precursor for the synthesis of conjugated polymers with tunable electronic properties. These polymers have potential applications in organic electronics, such as organic photovoltaics (OPVs) and organic field-effect transistors (OFETs). The ability to fine-tune the electronic properties through structural modifications makes this compound an attractive candidate for developing next-generation electronic materials.

The synthetic accessibility of 5-(4-Methylimidazol-1-yl)thiophene-2-boronic acid pinacol ester is another factor contributing to its widespread use. The compound can be synthesized through a series of well-established chemical reactions, including Suzuki coupling and palladium-catalyzed cross-coupling reactions. These methods allow for high yields and excellent purity, making it suitable for both laboratory-scale synthesis and industrial production.

From a safety perspective, 5-(4-Methylimidazol-1-yl)thiophene-2-boronic acid pinacol ester is generally considered safe when handled under appropriate laboratory conditions. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety and maintain product integrity. It is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

In conclusion, 5-(4-Methylimidazol-1-yl)thiophene-2-boronic acid pinacol ester (CAS No. 2223045-74-5) is a highly versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and synthetic accessibility make it an invaluable tool for researchers working on the development of new therapeutic agents and advanced materials. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in various scientific disciplines.